Cas no 680618-08-0 (2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride)

• Product name: 2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride
• CAS No: 680618-08-0
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• MDL: MFCD03424967
• CID: 968545
• PubChem ID: 2758781

2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXY-5-(PYRIDINE-2-CABOXAMIDO) BENZENE-1-SULFONYL CHLORIDE
• 2-ethoxy-5-(pyridine-2-carbonylamino)benzenesulfonyl chloride
• AB1413
• 2-ethoxy-5-(pyridine-2-amido)benzene-1-sulfonyl chloride
• 680618-08-0
• 2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride
• SB38295
• 2-ETHOXY-5-(PYRIDINE-2-AMIDO)BENZENESULFONYL CHLORIDE
• 2-Ethoxy-5-[(pyridine-2-carbonyl)amino]benzene-1-sulfonyl chloride
• 2-Ethoxy-5-(picolinamido)benzene-1-sulfonyl chloride
• MFCD03424967
• 2-Ethoxy-5-(picolinamido)benzene-1-sulfonylchloride
• 2-ETHOXY-5-[(PYRIDINE-2-CARBONYL)-AMINO]-BENZENESULFONYL CHLORIDE
• A917379
• AKOS024260600
• DTXSID10374486

• MDL： MFCD03424967
• Inchi： InChI=1S/C14H13ClN2O4S/c1-2-21-12-7-6-10(9-13(12)22(15,19)20)17-14(18)11-5-3-4-8-16-11/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： XPGRHTBDPVXBHI-UHFFFAOYSA-N
• SMILES： O=S(C1=CC(NC(C2=NC=CC=C2)=O)=CC=C1OCC)(Cl)=O

Computed Properties

• Exact Mass: 340.02800
• Monoisotopic Mass: 340.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• PSA: 93.74000
• LogP: 3.81390

2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride Security Information

2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride

2-Ethoxy-5-(pyridine-2-carboxamido)benzene-1-sulfonyl Chloride: A Comprehensive Overview

The compound 2-Ethoxy-5-(pyridine-2-carboxamido)benzene-1-sulfonyl chloride, identified by the CAS number 680618-08-0, is a highly specialized chemical entity with significant applications in various fields, particularly in pharmaceuticals and material sciences. This compound is characterized by its complex structure, which includes a sulfonyl chloride group, an ethoxy substituent, and a pyridine carboxamide moiety. The integration of these functional groups imparts unique chemical properties, making it a valuable molecule for research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. The sulfonyl chloride group, in particular, has been a focal point of research due to its reactivity and versatility in forming various derivatives.

In terms of applications, 2-Ethoxy-5-(pyridine-2-carboxamido)benzene-1-sulfonyl chloride has shown immense potential in drug discovery. Its ability to act as a bioisostere or a scaffold for constructing complex molecular architectures has made it an invaluable tool for medicinal chemists. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

Beyond pharmaceuticals, this compound has also found applications in material sciences, particularly in the synthesis of advanced polymers and coatings. The pyridine carboxamide group contributes to strong intermolecular hydrogen bonding, which enhances the mechanical properties of materials derived from this compound. Recent research has explored its use in creating self-healing polymers, a field that holds promise for extending the lifespan of industrial components.

The structural integrity of 2-Ethoxy-5-(pyridine-2-carboxamido)benzene-1-sulfonyl chloride is further highlighted by its stability under various reaction conditions. This stability is attributed to the electron-withdrawing effects of the sulfonyl chloride and pyridine groups, which modulate the reactivity of the molecule without compromising its structural integrity. Such properties make it an ideal candidate for use in harsh chemical environments.

In conclusion, CAS No 680618-08-0, or 2-Ethoxy-5-(pyridine-2-carboxamido)benzene-1-sulfonyl chloride, stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications across diverse industries underscore its importance as a key building block in contemporary chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.